Cas no 2171692-89-8 (5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid)

• Product Name: 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• CAS No: 2171692-89-8
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 6006495
• PubChem ID: 165533957
• Update Time: 2025-07-19

5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid
• 5-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methylpentanoic acid
• EN300-1578006
• 2171692-89-8

• Inchi： 1S/C27H35N3O5/c1-18(12-13-25(31)32)16-28-26(33)24(14-15-30(2)3)29-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,28,33)(H,29,34)(H,31,32)
• InChI Key： CODXNLQMFLDAQD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CCC(=O)O)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid

Introduction to 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid (CAS No. 2171692-89-8)

5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid, identified by its CAS number 2171692-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a combination of amino, carboxylic, and amide functional groups. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural motif of 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid incorporates several key elements that are highly relevant to modern medicinal chemistry. Specifically, the dimethylamino group at the 4-position of the butanamido moiety introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl substituent adds a bulky, aromatic component that can influence both the solubility and binding affinity of the molecule. The overall structure suggests a potential role as a building block for more complex pharmacophores or as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid make it a promising candidate for such applications. The fluroenyl moiety, in particular, has been shown to enhance binding stability in certain protein targets due to its hydrophobic interactions and steric effects. This has led to extensive research into its potential as a scaffold for designing small-molecule inhibitors.

Moreover, the compound's amide functionality provides a site for further derivatization, allowing chemists to explore modifications that could improve pharmacokinetic properties such as bioavailability and metabolic stability. The 5-position and 4-methylpentanoic acid tail offer additional handles for chemical manipulation, enabling the creation of analogs with tailored properties. Such flexibility is highly valued in drug discovery pipelines, where optimizing multiple parameters is essential for achieving clinical efficacy.

One of the most compelling aspects of 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid is its potential application in targeted therapy. Preclinical studies have begun to explore its interactions with specific enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against certain kinases or transcription factors, which are key targets in oncology research. The ability to fine-tune the structure while maintaining core pharmacophoric elements allows researchers to develop molecules with high selectivity and potency.

The synthesis of 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yields and purity. Techniques such as multi-step organic synthesis, protecting group strategies, and advanced purification methods are employed to achieve the desired product. Advances in computational chemistry have also played a significant role in predicting optimal synthetic routes and minimizing trial-and-error experimentation.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential biological targets. By leveraging tools like molecular dynamics simulations and docking studies, researchers can visualize how the molecule interacts with proteins at an atomic level. This information is critical for designing next-generation analogs that enhance binding affinity while reducing off-target effects. The integration of experimental data with computational predictions provides a robust framework for rational drug design.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds in drug development due to their diverse biological activities and synthetic accessibility. The presence of both aromatic and aliphatic components in 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid aligns it well with this trend. Heterocycles are known to exhibit a wide range of pharmacological effects, making them attractive candidates for therapeutic intervention. The specific combination of functional groups within this molecule further enhances its potential as a versatile tool in medicinal chemistry.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 5-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methylpentanoic acid will likely play an increasingly important role in drug discovery efforts. Their complex structures offer opportunities for innovation, while their well-defined chemical properties provide a solid foundation for further exploration. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.